Cas no 685536-46-3 (2-bromo-5-chloro-4-isobutoxy-aniline)

2-bromo-5-chloro-4-isobutoxy-aniline structure
685536-46-3 structure
Product Name:2-bromo-5-chloro-4-isobutoxy-aniline
CAS No:685536-46-3
MF:C10H13BrClNO
MW:278.57332110405
CID:2105080
PubChem ID:68536289
Update Time:2025-04-21

2-bromo-5-chloro-4-isobutoxy-aniline Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-5-chloro-4-isobutoxy-aniline
    • 685536-46-3
    • SCHEMBL3168643
    • DA-26800
    • Inchi: 1S/C10H13BrClNO/c1-6(2)5-14-10-3-7(11)9(13)4-8(10)12/h3-4,6H,5,13H2,1-2H3
    • InChI Key: KBXHARWDEGBDLA-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=C(C(=C1)OCC(C)C)Cl)N

Computed Properties

  • Exact Mass: 276.98690Da
  • Monoisotopic Mass: 276.98690Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 35.3Ų
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